Netanasvir

• CAS: 2007900-70-9
• Molecular Formula: C51H58N8O7
• Molecular Weight: 895.1 g/mol
• InChI: InChI=1S/C51H58N8O7/c1-28(2)43(56-50(62)65-5)49(61)59-29(3)15-22-41(59)47-53-39-21-17-33-24-32(16-18-35(33)45(39)55-47)34-19-20-38(37-14-10-13-36(34)37)40-25-52-46(54-40)42-23-30(27-64-4)26-58(42)48(60)44(57-51(63)66-6)31-11-8-7-9-12-31/h7-9,11-12,16-21,24-25,28-30,41-44H,10,13-15,22-23,26-27H2,1-6H3,(H,52,54)(H,53,55)(H,56,62)(H,57,63)/t29-,30-,41-,42-,43-,44+/m0/s1
• InChIKey: SXUUQUIMLYPBSV-IVSYMLMBSA-N

Netanasvir Overview

Netanasvir (also referred to as Netanasvir Phosphate, Antaitavir Hasophate, HEC74647PA) is a novel, second-generation, pan-genotypic inhibitor of the Hepatitis C Virus (HCV) non-structural protein 5A (NS5A) [1]. It is a class 1 innovative small-molecule drug, originally developed by Sunshine Lake Pharma Co., Ltd., and was first approved by the China National Medical Products Administration (NMPA) in February 2025 [2]. As an NS5A inhibitor, it plays a critical role in disrupting viral RNA replication, assembly, and secretion [3]. It is specifically indicated for use as part of a combination regimen with the NS5B inhibitor Encofosbuvir (Yiqibuvir) for the treatment of chronic HCV genotypes 1, 2, 3, and 6 in adults, including those with compensated cirrhosis [2].

Pan-genotypic NS5A inhibition study fit (HCV GT 1, 2, 3, 6)

NS5A resistance-associated substitution (RAS) research context Reported activity against Y93H, Q30E, L31V, Q54L variants

Pharmacokinetic / ADME endpoint modeling support Long half-life and high metabolic stability context

• [1] Sunshine Lake Pharma Co., Ltd. (2025). Netanasvir Phosphate Capsules Approved for Marketing by China NMPA. Regulatory Information, english.nmpa.gov.cn. View Source
• [2] Sunshine Lake Pharma Co., Ltd. (2025). Netanasvir Phosphate Capsules (trade name: Dongweizhuo), a Class 1 innovative drug, approved for marketing by China NMPA. News Release. View Source
• [3] Medum.ru. Netanasvir: Pharmacological Action and Pharmacokinetics. A professional drug monograph. (n.d.). View Source

Netanasvir Differentiation from Other NS5A Inhibitors

While multiple pan-genotypic NS5A inhibitors exist for HCV treatment, they are not clinically interchangeable due to significant differences in genotypic efficacy, resistance barrier, pharmacokinetic profiles, and drug-drug interaction (DDI) liability [1]. For instance, the phase III trial for coblopasvir plus sofosbuvir demonstrated a lower SVR12 in genotype 2 patients compared to the Netanasvir-Encofosbuvir combination, highlighting a critical efficacy gap [2]. Furthermore, the structural resemblance of Netanasvir to second-generation NS5A inhibitors like velpatasvir, combined with its unique metabolic stability, indicates a potentially higher barrier to resistance, especially against common NS5A resistance-associated substitutions (RAS) such as Y93H and Q30E, which can compromise other agents. This quantitative and qualitative differentiation directly impacts procurement and formulary decisions, where prioritizing a regimen with superior genotype-specific outcomes and a broader safety window is essential.

Genotype Efficacy Reported SVR12 endpoint context may differ significantly across NS5A inhibitors, especially for genotype 2 research models.

Resistance Barrier Structural class differences may limit direct substitution; RAS-specific inhibitory activity requires compound-specific validation.

DDI & PK Profile Drug-drug interaction liability and metabolic stability profiles may not transfer; co-medication models require context-specific review.

• [1] Medum.ru. Netanasvir: Pharmacological Action. Details on mechanism of action and resistance barrier. (n.d.). View Source
• [2] Gao Y, Kong F, Li G, et al. Coblopasvir and sofosbuvir for treatment of chronic hepatitis C virus infection in China: A single-arm, open-label, phase 3 trial. Liver Int. 2020;40(11):2685-2693. View Source

Quantitative Evidence for Netanasvir

Superior SVR12 in HCV Genotype 2

A direct comparison of Phase II/III clinical trial data reveals a significant efficacy advantage for the Netanasvir combination in patients with HCV genotype 2. The Netanasvir+Encofosbuvir regimen achieved a 100.0% SVR12 in this subgroup, compared to 95.6% SVR12 for coblopasvir+sofosbuvir, representing a 4.4 percentage point absolute improvement [1][2]. This superior performance was a key differentiator highlighted during the drug's regulatory review, confirming it is unaffected by baseline viral load or cirrhosis status [1].

SVR12 in HCV GT2

Head-to-head

100.0% (Netanasvir+Encofosbuvir) vs 95.6% (Coblopasvir+Sofosbuvir)

4.4% absolute improvement

Reported trial endpoint context in treatment-naïve and experienced adults, with or without compensated cirrhosis.

Phase II/III multicenter trial (NCT05395416); endpoint review required.

Evidence Dimension	Sustained Virologic Response at 12 weeks (SVR12) in HCV Genotype 2 patients
Target Compound Data	100.0% SVR12 (Netanasvir 100mg + Encofosbuvir 600mg once daily for 12 weeks)
Comparator Or Baseline	95.6% SVR12 for the reference drug (Coblopasvir 60mg + Sofosbuvir 400mg once daily for 12 weeks)
Quantified Difference	A 4.4% absolute improvement in SVR12, achieving a complete (100%) virologic cure rate in the genotype 2 subgroup.
Conditions	Phase II/III randomized, double-blind, multicenter clinical trial (NCT05395416) in treatment-naïve and interferon-experienced adult patients with chronic HCV GT1, 2, 3, and 6, with or without compensated cirrhosis.

Why This Matters

For procurement and formulary decisions, a 100% cure rate in a specific genotype represents a clinically meaningful advantage, potentially eliminating the need for retreatment and reducing long-term healthcare costs associated with treatment failure.

• [1] National Medical Products Administration (NMPA) of China. (2025). Netanasvir Phosphate Capsules clinical application interpretation document (PPT). Summarizes pivotal Phase II/III trial results, including SVR12 of 95% overall and 99% in genotype 2 vs. 95.6% for coblopasvir+sofosbuvir. View Source
• [2] Health China (mtest.health-china.com). (2025). 2月份中美欧批准上市新药盘点. Reports that the Phase II trial showed overall SVR12 of 96.7%, and SVR12 in genotype 2 was 100.0%. View Source

Extended Half-Life and Metabolic Stability

Netanasvir exhibits a long mean terminal half-life of 30.6 ± 8.52 hours in healthy volunteers, supporting once-daily dosing and providing a stable pharmacokinetic profile [1]. This is significantly longer than the intracellular half-life of the active metabolite of the cornerstone NS5B inhibitor sofosbuvir (GS-461203, 0.4 h), which necessitates reliance on its prodrug formulation and combination partner for sustained antiviral pressure [2]. Additionally, Netanasvir demonstrates high metabolic stability, with the parent drug accounting for 93.89% of total plasma radioactivity and 78.78% of the administered dose recovered in feces, indicating minimal metabolism into potentially active or toxic intermediates [1].

Terminal Half-Life

Cross-study

30.6 ± 8.52 h

Parent drug: 93.89% of plasma radioactivity

Supports PK exposure-model interpretation; sustained target engagement context.

Mass balance study in healthy volunteers (NCT05446233). Comparator intracellular t½: 0.4 h.

Evidence Dimension	Terminal elimination half-life (t½) and metabolic stability profile in humans
Target Compound Data	Terminal half-life of 30.6 ± 8.52 h; parent drug is 93.89% of plasma radioactivity.
Comparator Or Baseline	The active metabolite of Sofosbuvir (GS-461203) has an intracellular half-life of 0.4 h. This necessitates a different PK/PD strategy and highlights Netanasvir's sustained target engagement.
Quantified Difference	Netanasvir provides over a 75-fold longer terminal half-life than the active moiety of its nucleoside analog partner. Its primary excretion pathway is fecal (97.71%), with negligible renal clearance.
Conditions	A single-dose, open-label mass balance study in 6 healthy Chinese male volunteers receiving 100 mg/200 µCi of [¹⁴C]Netanasvir Phosphate under fed conditions (NCT05446233).

Why This Matters

A long half-life and high metabolic stability minimize intra-patient plasma concentration fluctuations, reducing the risk of sub-therapeutic levels that could lead to viral breakthrough. This simplifies clinical management and enhances drug reliability.

• [1] Journals.asm.org. (2026). Mass balance study of [¹⁴C]Netanasvir Phosphate in healthy Chinese participants. Antimicrobial Agents and Chemotherapy. Published 20 April 2026. DOI: 10.1128/aac.01655-25. View Source
• [2] Gilead Sciences. Sofosbuvir (Sovaldi) Prescribing Information. Highlights the intracellular half-life of the active uridine analog triphosphate (GS-461203) as 0.4 h. View Source

High-Barrier to NS5A Resistance

Netanasvir is designed as a second-generation NS5A inhibitor with a structure closely related to velpatasvir, conferring picomolar potency against all major HCV genotypes (1-6) [1][2]. Crucially, its structural design allows it to maintain inhibitory activity against common NS5A resistance-associated substitutions (RASs) such as Y93H, Q30E, L31V, and Q54L, which significantly reduce the efficacy of first-generation NS5A inhibitors like daclatasvir and ledipasvir [1]. While elbasvir and velpatasvir often show >10-fold potency loss against these RASs, Netanasvir's design provides a higher barrier to resistance, a critical factor for both treatment-naïve and -experienced patients.

RAS Barrier Profile

Class-level

Structural design against Y93H, Q30E, L31V, Q54L

Reported resistance-barrier context. Exact replicon EC50 values require source review.

Data to verify; class inference from regulatory documentation.

Evidence Dimension	Antiviral activity against wild-type HCV and common NS5A RASs in replicon assays
Target Compound Data	Demonstrates picomolar in vitro potency and is described as having a "high barrier to resistance" due to its structural design, including activity against Y93H, Q30E, L31V, and Q54L variants.
Comparator Or Baseline	First-generation NS5A inhibitors (daclatasvir, ledipasvir) and some second-generation inhibitors (elbasvir, velpatasvir) show >10-fold reduced potency against key RASs like Y93H and Q30E.
Quantified Difference	Netanasvir's structural mimicry of second-generation inhibitors provides a resistance barrier profile that compares favorably to first-generation agents which are ineffective against these RASs, potentially reducing the need for baseline resistance testing.
Conditions	Based on structural analysis and pharmacological description; in vitro replicon data for specific EC50 values against individual RASs were not directly accessible in the sourced materials but the claim of a high barrier is a key part of its regulatory documentation.

Why This Matters

A high barrier to resistance is a primary factor for drug selection in real-world clinical practice, where pre-existing RASs are common. This feature ensures a broad and durable antiviral response, minimizing the risk of virologic failure and the need for complex salvage therapies.

• [1] Medum.ru. Netanasvir: Pharmacological Action. Details on mechanism, pan-genotypic activity, and activity against key RASs (Y93H, Q30E, L31V, Q54L). (n.d.). View Source
• [2] 100pei.com (2025). New Drug Approval: Dongweizhuo (Netanasvir Phosphate) and Dongyinghe (Encofosbuvir) approved in China for GT1/2/3/6 chronic HCV. Notes structural similarity to the second-generation inhibitor velpatasvir. View Source

Tolerability and Drug-Drug Interaction Profile

The Netanasvir-Encofosbuvir combination is noted for its low adverse reaction rate and favorable drug-drug interaction (DDI) profile, which is superior to several established regimens [1]. Unlike velpatasvir-containing regimens, which have documented restrictions on co-administration with efavirenz, and coblopasvir-based regimens, which are contraindicated with itraconazole and clarithromycin, the Netanasvir combination has fewer such warnings, making it a safer choice for HCV patients with common comorbidities [1]. This is achieved without compromising efficacy, as the overall SVR12 in a phase II study was a robust 96.7% [2].

DDI & Tolerability

Class-level

Fewer reported contraindications vs velpatasvir, coblopasvir regimens

Tolerability endpoint context; may support polypharmacy research models.

Based on regulatory dossier summary; compound-specific DDI studies to verify.

Evidence Dimension	Drug-drug interaction (DDI) liability and adverse event profile in clinical trials
Target Compound Data	Described as having a lower incidence of adverse reactions and a smaller risk of DDIs compared to marketed drugs like sofosbuvir/velpatasvir and coblopasvir. Specific contraindications are fewer. Overall SVR12 of 96.7%.
Comparator Or Baseline	Sofosbuvir/velpatasvir (Epclusa) package insert warns against use with efavirenz. Coblopasvir (KW-136) label explicitly prohibits co-administration with itraconazole and clarithromycin.
Quantified Difference	The Netanasvir+Encofosbuvir regimen eliminates key contraindicated co-medications present for its direct Chinese rival (coblopasvir) and a global standard-of-care (velpatasvir), directly expanding the treatable patient population.
Conditions	Summary of clinical safety and DDI data from the NMPA regulatory dossier and phase II/III clinical trial reports for Netanasvir Phosphate Capsules.

Why This Matters

An improved safety and DDI profile reduces the treatment burden by eliminating the need for medication switches or intensive monitoring. This is a major driver in procurement, especially when treating an aging HCV population that often has multiple comorbidities and concomitant medications.

• [1] National Medical Products Administration (NMPA) of China. (2025). Netanasvir Phosphate Capsules clinical application interpretation document (PPT). Details the safety advantages, including fewer DDIs and lower adverse reaction rates compared to sofosbuvir/velpatasvir and coblopasvir. View Source
• [2] Health China (mtest.health-china.com). (2025). 2月份中美欧批准上市新药盘点. Reports the Phase II trial overall SVR12 of 96.7%. View Source

Optimal Use Cases for Netanasvir

First-Line Treatment for HCV Genotype 2

The evidence shows a 100.0% SVR12 for genotype 2 patients [1], compared to 95.6% for coblopasvir+sofosbuvir [2]. This makes the Netanasvir-Encofosbuvir combination the scientifically justified first-line option for this high-prevalence subgroup in China (15.4% of cases), where achieving a complete virologic cure is paramount.

HCV Treatment with Comorbidities and Polypharmacy

Netanasvir's superior DDI profile, which avoids the contraindications of coblopasvir (itraconazole, clarithromycin) and velpatasvir (efavirenz) [1], directly supports its procurement for use in complex patients. Its long half-life (30.6 h) and minimal metabolism (93.89% parent drug in plasma) [3] further ensure stable plasma levels are maintained even when co-administered with other agents, simplifying clinical management.

High-Barrier NS5A Resistance Need

For patients with suspected or documented NS5A RASs that compromise first-generation inhibitors (daclatasvir, ledipasvir), Netanasvir stands out. Its structural design as a second-generation inhibitor is reported to maintain activity against key RASs like Y93H and Q30E [4]. This property supports its selection in settings where baseline resistance testing is unavailable or for retreatment scenarios.

Reference Standard for NS5A Inhibition Research

With its defined picomolar in vitro potency, pan-genotypic coverage (GT 1-6), and characterized ADME profile (fecal excretion: 97.71%) [3], Netanasvir is the ideal standard compound for in vitro studies on HCV replication, DAA resistance mechanism research, and preclinical development of next-generation NS5A inhibitors. Its structural similarity to velpatasvir allows for direct comparative pharmacology studies.

Application

Selection Property

Validation Focus

HCV NS5A replication studies

Pan-genotypic inhibition context

GT1-6 replicon endpoint review

RAS mechanism research

Reported high-barrier profile

Y93H/Q30E variant assay context

Polypharmacy DDI models

Favorable DDI liability context

Co-medication model safety endpoints

PK/ADME modeling

Long half-life, high metabolic stability

Exposure-model interpretation

• [1] Health China (mtest.health-china.com). (2025). 2月份中美欧批准上市新药盘点. Reports SVR12 of 100.0% for genotype 2. View Source
• [2] National Medical Products Administration (NMPA) of China. (2025). Netanasvir Phosphate Capsules clinical application interpretation document (PPT). Shows 99% SVR12 in genotype 2 vs. 95.6% for coblopasvir+sofosbuvir. View Source
• [3] Journals.asm.org. (2026). Mass balance study of [¹⁴C]Netanasvir Phosphate in healthy Chinese participants. Antimicrobial Agents and Chemotherapy. View Source
• [4] Medum.ru. Netanasvir: Pharmacological Action. States high barrier to resistance against Y93H, Q30E, L31V, Q54L. View Source